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Compound of Interest

Compound Name: 5-Hydroxy Flunixin-d3

Cat. No.: B15557027

Get Quote

Researchers and scientists handling 5-Hydroxy Flunixin-d3 must adhere to stringent disposal

protocols to ensure laboratory safety and environmental protection. This analytical standard, a

metabolite of the non-steroidal anti-inflammatory drug Flunixin, is categorized as a toxic

substance.[1] Proper disposal is not merely a procedural formality but a critical component of

responsible laboratory management, governed by regulations such as the Resource

Conservation and Recovery Act (RCRA).[2]

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for the specific compound. While a specific SDS for 5-Hydroxy Flunixin-d3 was not

located, data for the parent compound, Flunixin, and its derivatives indicate that it is toxic if

swallowed and may be fatal if inhaled.[1] Therefore, appropriate personal protective equipment

(PPE), including gloves, lab coat, and eye protection, should be worn at all times. All handling

of this compound should occur in a well-ventilated area, preferably within a chemical fume

hood.

Quantitative Hazard Summary
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For quick reference, the following table summarizes the key hazard information for compounds

structurally similar to 5-Hydroxy Flunixin-d3.

Hazard
Classification

GHS Code Description Source

Acute Oral Toxicity H301 Toxic if swallowed. [1]

Acute Inhalation

Toxicity
H330 Fatal if inhaled. [1]

Skin Irritation H315 Causes skin irritation. [1]

Eye Irritation H319
Causes serious eye

irritation.
[1]

Aquatic Toxicity H411

Toxic to aquatic life

with long lasting

effects.

[1]

Step-by-Step Disposal Protocol
The disposal of 5-Hydroxy Flunixin-d3 must be managed as hazardous chemical waste.[2][3]

Adherence to the following procedural steps is essential for safe and compliant disposal.

Waste Identification and Segregation:

Treat all materials contaminated with 5-Hydroxy Flunixin-d3, including unused product,

empty containers, and disposable labware (e.g., pipette tips, vials), as hazardous waste.

Segregate this waste stream from other laboratory waste to prevent accidental mixing with

incompatible chemicals.[2]

Containerization:

Use only chemically compatible and leak-proof containers for waste accumulation.[2] The

container must be in good condition and have a secure, tight-fitting lid.
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The container should be clearly labeled as "Hazardous Waste" and should identify the

contents, including "5-Hydroxy Flunixin-d3" and any other chemicals present in the

waste.

Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[3]

The SAA must be under the control of laboratory personnel.

Ensure the waste container is kept closed at all times, except when adding waste.[3]

Disposal Request and Pickup:

Once the container is full, or if the waste has been stored for the maximum allowable time

according to your institution's policies (often not to exceed one year), arrange for disposal

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste contractor.[3][4]

Do not dispose of 5-Hydroxy Flunixin-d3 down the drain or in the regular trash.[2] This is

strictly prohibited and can lead to environmental contamination and regulatory violations.

Documentation:

Maintain accurate records of the waste generated, including the chemical name, quantity,

and date of disposal. This documentation is a key component of regulatory compliance.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 5-Hydroxy
Flunixin-d3.
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Caption: Disposal workflow for 5-Hydroxy Flunixin-d3.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of 5-
Hydroxy Flunixin-d3, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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